1-(2,3-dimethylphenyl)-4-(1-(2-methylallyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C23H25N3O/c1-15(2)13-26-21-10-6-5-9-19(21)24-23(26)18-12-22(27)25(14-18)20-11-7-8-16(3)17(20)4/h5-11,18H,1,12-14H2,2-4H3
• InChI Key: IUXXWSLIUJFAJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=C)C)C
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol

Description

1-(2,3-dimethylphenyl)-4-(1-(2-methylallyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C23H25N3O and its molecular weight is 359.473. The purity is usually 95%.
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Scientific Research Applications

Luminescence Sensing Applications

Fluorescence Sensing : Dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks exhibit selective sensitivity to benzaldehyde-based derivatives, making them potential fluorescence sensors for detecting these chemicals. This demonstrates the compound's application in developing sensitive luminescence-based sensors for specific chemical detections (Shi et al., 2015).

Polymer Science and Materials Engineering

Polyimide Synthesis : Research on unsymmetrical diamine monomers containing triaryl imidazole pendant groups for the synthesis of soluble and thermally stable polyimides shows applications in creating materials with excellent solubility and high thermal stability. These properties are crucial for developing advanced materials for electronic and aerospace industries (Ghaemy & Alizadeh, 2009).

Chemical Synthesis and Molecular Design

Molecular Docking and Synthesis : Novel pyridine and fused pyridine derivatives synthesized for molecular docking screenings indicate applications in drug discovery, highlighting the role of similar compounds in identifying potential therapeutic agents. The antimicrobial and antioxidant activities of these derivatives further underscore their utility in medicinal chemistry (Flefel et al., 2018).

Analytical Chemistry

Gas Chromatographic Methods : The development of gas chromatographic methods using dimethyl derivatives for the trace level analysis of imidazolinone herbicides in various matrices showcases the compound's application in enhancing analytical techniques for environmental monitoring and agricultural chemical analysis (Anisuzzaman et al., 2000).

Pharmaceutical Applications

Anti-Alzheimer's Agents : Synthesis and pharmacological investigations of N-benzylated (pyrrolidin-2-one) / (imidazolidin-2-one) derivatives as potential anti-Alzheimer's agents reveal the therapeutic potential of similar compounds in managing Alzheimer's disease. These studies aim at designing novel drug candidates based on the structural analogies of donepezil, a major drug for Alzheimer's disease (Gupta et al., 2020).